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Compound of Interest

Compound Name: Dicumyl peroxide

Cat. No.: B1199699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information for the handling and use of

dicumyl peroxide in a laboratory setting. The following sections detail the physical and

chemical properties, potential hazards, safe handling protocols, and emergency procedures

associated with this compound. All quantitative data has been summarized in structured tables

for clarity and ease of comparison. Additionally, key procedural workflows and hazard

relationships are illustrated using diagrams.

Chemical and Physical Properties
Dicumyl peroxide is a white to pale yellow crystalline powder.[1] It is a strong free radical

source, commonly used as a polymerization initiator, reaction catalyst, and vulcanizing agent.

[2] Key physical and chemical properties are summarized in the table below.
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Property Value References

Molecular Formula C₁₈H₂₂O₂ [2]

Molecular Weight 270.37 g/mol [3]

Melting Point 39-41 °C (102-106 °F) [4]

Boiling Point Decomposes [1]

Flash Point >110 °C (>230 °F) [1]

Autoignition Temperature >380 °C (>716 °F) [1]

Solubility in Water 0.43 mg/L at 20°C [3]

Density 1.107 g/cm³ at 20°C [3]

Vapor Pressure 0.001 Pa at 25°C [3]

Hazard Identification and Safety Precautions
Dicumyl peroxide is classified as an organic peroxide (Type F), which means it is thermally

unstable and may undergo exothermic self-accelerating decomposition.[3][4] Heating may

cause a fire.[3][4] It is also a skin and eye irritant.[3][4]

Hazard Summary:

Hazard Classification GHS Hazard Statement

Physical Hazard Organic Peroxide Type F
H242: Heating may cause a

fire

Health Hazard Skin Irritation Category 2 H315: Causes skin irritation

Health Hazard Eye Irritation Category 2A
H319: Causes serious eye

irritation

Environmental Hazard
Chronic Aquatic Toxicity

Category 2

H411: Toxic to aquatic life with

long lasting effects

The following diagram illustrates the primary hazards associated with dicumyl peroxide.
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Primary hazards of dicumyl peroxide.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling dicumyl peroxide to

minimize exposure and ensure personal safety.
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PPE Specification

Eye Protection
Chemical safety goggles or glasses conforming

to EN166 or OSHA 29 CFR 1910.133.[4][5]

Hand Protection
Impervious gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.[4]

Skin and Body Protection
Lab coat, and if necessary, an apron and

protective sleeves.[6]

Respiratory Protection

Use in a well-ventilated area or under a fume

hood.[7] If dust is generated, a NIOSH/MSHA or

European Standard EN 149 approved respirator

may be required.[1][5]

Experimental Protocols
Safe Weighing and Dispensing Protocol

Preparation:

Ensure the dispensing area is clean and free of incompatible materials.[8]

Verify that the balance is calibrated and appropriate for the quantity being weighed.[8]

Don the appropriate PPE (see Section 3).

Allow the dicumyl peroxide container to warm to room temperature before opening to

prevent moisture condensation.[7]

Weighing:

Perform all weighing operations within a fume hood to prevent inhalation of dust.[2][7]

Use non-sparking tools (e.g., ceramic or wooden spatulas).[6]

Open only one container at a time and close it immediately after use.[8]

Weigh the desired amount of dicumyl peroxide into a clean, properly labeled container.[8]
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Post-Weighing:

Securely close the stock container of dicumyl peroxide.

Clean any spills on the balance and surrounding area immediately.

Return the stock container to its designated storage location.

Decontaminate weighing utensils and the work area with soap and water.[2]

Spill Cleanup Protocol
This protocol is for minor spills that can be handled by trained laboratory personnel. For large

spills, evacuate the area and contact emergency services.

Initial Response:

Alert personnel in the immediate area of the spill.[6]

If the substance is volatile or can produce airborne dust, close the laboratory door and

increase ventilation through fume hoods.[9]

Extinguish all ignition sources.[2]

Containment and Cleanup:

Don appropriate PPE, including respiratory protection if necessary.

Cover the spill with a damp, inert absorbent material (e.g., vermiculite, sand).[2][7]

Sweep or vacuum up the absorbed material using non-sparking tools and place it into a

properly labeled container with a loose-fitting lid for disposal.[2][7] Avoid generating dust.

[2][7]

For larger quantities, the spilled material should be diluted with a desensitizing agent (e.g.,

fuel oil) to a concentration below 10%.[7]

Decontamination:
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Clean the spill area with soap and water.[2]

Dispose of all contaminated materials (absorbents, PPE, etc.) as hazardous waste.

Disposal Protocol for Unused Dicumyl Peroxide
All waste must be handled in accordance with local, state, and federal regulations.

For Small Quantities:

Cautiously acidify a 3% solution of the dicumyl peroxide to a pH of 2 with sulfuric acid.

Gradually add a 50% excess of sodium bisulfite solution with stirring.

Add a further 10% of sodium bisulfite.

Neutralize the resulting solution to approximately pH 7 before disposing of it as aqueous

waste.

For Larger Quantities:

Consult your institution's environmental health and safety office for guidance on the

disposal of larger quantities of unused dicumyl peroxide.

Disposal may involve incineration in a licensed facility after admixture with a suitable

combustible material.

Handling and Storage
Proper handling and storage are crucial to prevent accidents and maintain the stability of

dicumyl peroxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://research.uga.edu/docs/CSP1500/DicumylPeroxide-80-43-3.docx
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Recommendation References

Handling

- Use in a well-ventilated area,

preferably a fume hood. -

Avoid contact with skin and

eyes. - Avoid dust formation. -

Keep away from heat, sparks,

and open flames. - Use non-

sparking tools.

[4][7]

Storage

- Store in original, tightly

closed containers. - Keep

refrigerated (below 4°C/39°F is

often recommended). - Store

away from incompatible

materials. - Protect from

sunlight.

[1][2][4]

Incompatible Materials

Strong oxidizing agents,

reducing agents, strong acids,

strong bases, and

polymerization catalysts.

[2][4]

The following diagram outlines a safe workflow for handling dicumyl peroxide in a laboratory

setting.
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Safe handling workflow for dicumyl peroxide.
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First Aid Measures
In case of exposure to dicumyl peroxide, follow these first aid measures and seek medical

attention.

Exposure Route First Aid Measures References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid.

[1]

Skin Contact

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes.

[1]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1]

Ingestion

Do NOT induce vomiting. Get

medical aid. Wash mouth out

with water.

[1]

Fire Fighting Measures
In the event of a fire involving dicumyl peroxide, follow these procedures.
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Aspect Recommendation References

Extinguishing Media

Use water spray, dry chemical,

carbon dioxide, or chemical

foam.

[1]

Firefighting Instructions

As in any fire, wear a self-

contained breathing apparatus

in pressure-demand,

MSHA/NIOSH (approved or

equivalent), and full protective

gear. This material is a strong

oxidizer and contact with other

material may cause a fire.

[1]

Toxicological and Ecological Information
Toxicological Data:

Test Species Route Value

LD50 Rat Oral >= 2,000 mg/kg

LD50 Mouse Oral 5000 mg/kg

Ecological Information:

Dicumyl peroxide is toxic to aquatic life with long-lasting effects.[3][4] Avoid release to the

environment.[3][4]

This guide is intended to provide comprehensive safety information for the laboratory use of

dicumyl peroxide. It is not a substitute for a thorough understanding of the Safety Data Sheet

(SDS) and proper laboratory safety training. Always consult the SDS for the most up-to-date

information before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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